Cas no 825650-01-9 (9H-Xanthene-3-carboxylic acid, 6-methoxy-9-oxo-)
825650-01-9 structure
Product Name:9H-Xanthene-3-carboxylic acid, 6-methoxy-9-oxo-
CAS No:825650-01-9
MF:C15H10O5
MW:270.236904621124
CID:687657
PubChem ID:57839199
Update Time:2025-04-19
9H-Xanthene-3-carboxylic acid, 6-methoxy-9-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Xanthene-3-carboxylic acid, 6-methoxy-9-oxo-
- 6-methoxy-9-oxoxanthene-3-carboxylic acid
- DTXSID20728092
- NCOGJWFPJVGNIL-UHFFFAOYSA-N
- SCHEMBL490283
- 6-Methoxy-9-oxo-9H-xanthene-3-carboxylic acid
- 825650-01-9
-
- Inchi: 1S/C15H10O5/c1-19-9-3-5-11-13(7-9)20-12-6-8(15(17)18)2-4-10(12)14(11)16/h2-7H,1H3,(H,17,18)
- InChI Key: NCOGJWFPJVGNIL-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=CC=2C(C2C=CC(C(=O)O)=CC1=2)=O)OC
Computed Properties
- Exact Mass: 270.05282342g/mol
- Monoisotopic Mass: 270.05282342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 72.8Ų
9H-Xanthene-3-carboxylic acid, 6-methoxy-9-oxo- Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
825650-01-9 (9H-Xanthene-3-carboxylic acid, 6-methoxy-9-oxo-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk